Cas no 1805506-14-2 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805506-14-2
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 4877470
• Update Time: 2025-06-09

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7F2N3O/c10-9(11)7-1-5(4-15)6(2-12)8(3-13)14-7/h1,4,9H,3,13H2
• InChI Key： BMLQUVGSWDLONV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(C#N)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: -0.4
• Topological Polar Surface Area: 79.8

Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805506-14-2)

2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde, identified by its CAS number 1805506-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including an aldehyde, an amine, a cyano group, and a difluoromethyl moiety, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The aldehyde functionality at the 4-position of the pyridine ring is particularly noteworthy, as aldehydes are well-documented electrophiles that can participate in various chemical reactions such as condensation, oxidation, and reduction. This reactivity makes 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde a valuable building block for constructing more complex molecules. Additionally, the amine group at the 2-position introduces nucleophilic character to the molecule, enabling it to engage in reactions like amide bond formation or Schiff base condensation.

The cyano group at the 3-position adds another layer of reactivity, as cyano compounds are known to undergo various transformations, including reduction to form nitriles or substitution reactions. Furthermore, the difluoromethyl group at the 6-position is a common pharmacophore in drug design due to its ability to modulate metabolic stability and binding affinity. The combination of these functional groups positions 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde as a multifaceted compound with potential applications in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the structural and electronic properties of such compounds. Studies have demonstrated that the presence of fluorine atoms can significantly influence the conformation and reactivity of molecules, making them more suitable for specific biological targets. In particular, the difluoromethyl group has been shown to enhance binding interactions with certain enzymes and receptors, which could be exploited in the development of drugs with improved pharmacokinetic profiles.

In addition to its synthetic utility, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to areas such as anti-inflammatory, antimicrobial, or anticancer therapies. The pyridine core is a common scaffold in many bioactive molecules, and modifications at various positions can lead to significant changes in biological potency and selectivity. For instance, structural analogs with similar functional groups have been reported to interact with targets such as kinases or transcription factors.

The synthesis of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include functional group interconversions, protection-deprotection strategies, and regioselective reactions. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, leveraging techniques such as transition metal catalysis or flow chemistry. These innovations not only improve the scalability of production but also open up new possibilities for structural diversification.

The role of computational tools in guiding synthetic design cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes and optimize conditions before conducting experiments. This approach has been particularly valuable in cases where traditional trial-and-error methods would be time-consuming or resource-intensive. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates more rapidly.

As interest in fluorinated compounds continues to grow due to their unique physicochemical properties, compounds like 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde are likely to play an increasingly important role in drug discovery programs. The ability to fine-tune electronic effects through fluorination provides chemists with powerful tools for designing molecules with enhanced efficacy and reduced toxicity. Moreover, fluorinated drugs often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

The broader impact of such research extends beyond individual compounds; it contributes to our fundamental understanding of how molecular structure influences biological activity. This knowledge is crucial for developing new therapeutic strategies that address unmet medical needs effectively. As computational methods become more sophisticated and experimental techniques advance alongside them, we can expect even greater progress in harnessing compounds like 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde for therapeutic purposes.

In conclusion,2-(Aminomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805506-14-2) represents a fascinating example of how structural complexity can be leveraged for medicinal chemistry applications. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel bioactive molecules while offering opportunities for exploration through both experimental synthesis and computational modeling. As research continues into this area, we anticipate further discoveries that will expand our understanding of its potential applications in human health.